Cas no 2580098-54-8 (tert-butyl (3R,4R)-4-methylpyrrolidine-3-carboxylate)

• Product Name: tert-butyl (3R,4R)-4-methylpyrrolidine-3-carboxylate
• CAS No: 2580098-54-8
• MF: C₁₀H₁₉NO₂
• MW: 185.26
• MDL: MFCD34169168
• CID: 5088644
• PubChem ID: 124508705
• Update Time: 2025-10-05

tert-butyl (3R,4R)-4-methylpyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• (3R,4R)-4-Methyl-pyrrolidine-3-carboxylic acid tert-butyl ester
• tert-butyl (3R,4R)-4-methylpyrrolidine-3-carboxylate

• MDL： MFCD34169168
• Inchi： 1S/C10H19NO2/c1-7-5-11-6-8(7)9(12)13-10(2,3)4/h7-8,11H,5-6H2,1-4H3/t7-,8-/m0/s1
• InChI Key： VIKTZZKIYNNAAO-YUMQZZPRSA-N
• SMILES： C1NC[C@H](C(OC(C)(C)C)=O)[C@H]1C

Additional information on tert-butyl (3R,4R)-4-methylpyrrolidine-3-carboxylate

Comprehensive Overview of tert-butyl (3R,4R)-4-methylpyrrolidine-3-carboxylate (CAS No. 2580098-54-8)

The compound tert-butyl (3R,4R)-4-methylpyrrolidine-3-carboxylate (CAS No. 2580098-54-8) is a chiral pyrrolidine derivative that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique stereochemistry and functional groups make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) drugs and enzyme inhibitors. The tert-butyl ester moiety enhances its stability, while the 4-methylpyrrolidine core contributes to its versatility in medicinal chemistry applications.

In recent years, the demand for chiral building blocks like tert-butyl (3R,4R)-4-methylpyrrolidine-3-carboxylate has surged due to the growing focus on precision medicine and targeted drug delivery. Researchers are increasingly exploring its potential in asymmetric synthesis, where its rigid pyrrolidine scaffold can induce stereoselectivity in complex reactions. This aligns with the broader trend of green chemistry, as the compound’s efficiency reduces waste in multi-step syntheses.

One of the most searched questions in AI-driven drug discovery platforms is: "How can chiral pyrrolidines improve drug efficacy?" The answer lies in the ability of compounds like tert-butyl (3R,4R)-4-methylpyrrolidine-3-carboxylate to serve as conformationally constrained templates, which are critical for optimizing receptor binding affinity. Its methyl group at the 4-position further fine-tunes lipophilicity, a key parameter in blood-brain barrier (BBB) penetration—a hot topic in neuropharmacology.

From a synthetic perspective, the tert-butyl protecting group in this compound offers advantages in peptide coupling reactions and solid-phase synthesis, both of which are frequently discussed in high-throughput screening (HTS) forums. The carboxylate functionality also allows for further derivatization, making it a favorite among chemists working on protease inhibitors or GPCR modulators. Notably, its CAS No. 2580098-54-8 is often cross-referenced in patents related to neurodegenerative disease therapeutics.

In the context of machine learning in chemistry, datasets featuring tert-butyl (3R,4R)-4-methylpyrrolidine-3-carboxylate are used to train algorithms for predicting stereochemical outcomes. This underscores its relevance in computational drug design, where accurate 3D modeling of chiral centers is paramount. Furthermore, its scalable synthesis aligns with industrial priorities for cost-effective API production, a recurring theme in pharma manufacturing discussions.

Environmental considerations also play a role in its popularity. The compound’s low toxicity profile and compatibility with biocatalytic methods resonate with the sustainable chemistry movement. As regulatory bodies emphasize ICH Q11 guidelines for impurity control, the high purity grades available for CAS No. 2580098-54-8 make it a reliable choice for GMP-compliant processes.

In summary, tert-butyl (3R,4R)-4-methylpyrrolidine-3-carboxylate exemplifies the intersection of chiral technology and drug development. Its structural features address multiple challenges in modern chemistry, from enantioselective catalysis to ADMET optimization. As the scientific community continues to explore its applications, this compound remains a cornerstone in the toolkit of medicinal chemists and process engineers alike.